A covalent organic framework as a photocatalyst for atom transfer radical polymerization under white light irradiation†

Polymer Chemistry Pub Date: 2020-12-17 DOI: 10.1039/D0PY01545H

Abstract

An imine-based covalent organic framework, TFPPy-Td-COF, was synthesized to mediate photo-induced controlled radical polymerization (CRP) with copper under white light irradiation, providing polymethylacrylates with narrow molecular weight dispersity and high chain-end fidelity. This new methodology provides future directions for CRP using robust and heterogeneous COF-based catalysts under visible light conditions.

Graphical abstract: A covalent organic framework as a photocatalyst for atom transfer radical polymerization under white light irradiation
A covalent organic framework as a photocatalyst for atom transfer radical polymerization under white light irradiation†
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